2-(4-(2,6-difluorobenzamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2,6-difluorobenzoyl)amino]phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C15H10F2N6O2/c16-10-2-1-3-11(17)12(10)15(25)19-8-4-6-9(7-5-8)23-21-14(13(18)24)20-22-23/h1-7H,(H2,18,24)(H,19,25)
• InChI Key: PPWJTPQORQSQTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N)F
• Molecular Formula: C15H10F2N6O2
• Molecular Weight: 344.28 g/mol

Description

The compound "2-(4-(2,6-difluorobenzamido)phenyl)-2H-tetrazole-5-carboxamide" is a chemical entity that may be related to various research areas, including medicinal chemistry and materials science. While the provided papers do not directly discuss this compound, they do provide insights into similar chemical structures and their properties, which can be useful for a comprehensive analysis.

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting from simple precursors to more complex structures. For instance, substituted 2-phenylbenzimidazole-4-carboxamides were synthesized and evaluated for antitumor activity, indicating a methodical approach to creating compounds with potential biological activity . Similarly, the synthesis of thiophene derivatives from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide suggests a process of functionalization and cyclization that could be relevant to the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of compounds closely related to "this compound" has been studied using various spectroscopic techniques. Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) calculations have been employed to determine structural parameters and to analyze spectroscopic data, which could be applied to the compound of interest to predict its molecular structure and properties .

Chemical Reactions Analysis

The reactivity of similar compounds can be inferred from the competitive cyclization reactions observed in the reaction of hexafluoropropene with 2-aminobenzamide, leading to different cyclized products . This suggests that the compound may also undergo cyclization reactions under certain conditions, which could be important for its chemical behavior and potential applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized using various analytical techniques. For example, the antimicrobial evaluation and docking studies of tetrazol-thiophene carboxamides provide insights into the biological activity and interactions of these compounds with biological targets . The analysis of novel thiophene derivatives for their antiarrhythmic, serotonin antagonist, and antianxiety activities also contributes to understanding the pharmacological potential of structurally similar compounds .

Scientific Research Applications

Synthesis and Characterization

2-(4-(2,6-difluorobenzamido)phenyl)-2H-tetrazole-5-carboxamide is a compound that may be involved in various chemical reactions and synthesis processes due to its structural complexity and functional groups. For instance, compounds derived from 2,6-difluorobenzamide, similar in structure to the compound , have been synthesized and characterized for their potential applications. One study synthesized a series of 1,4-disubstituted 1,2,3-triazole derivatives from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, showing potential as antimicrobial agents (Jadhav et al., 2017). These compounds displayed moderate to good activities against various bacterial and fungal strains, highlighting the utility of difluorobenzamide derivatives in synthesizing biologically active compounds.

Biological Evaluation

The incorporation of the difluorobenzamide moiety into various molecular frameworks can lead to compounds with significant biological activities. The antimicrobial activity evaluation of 1,4-disubstituted 1,2,3-triazole derivatives, as mentioned previously, underscores the potential for such compounds to be developed into new antimicrobial agents. Their synthesis and subsequent biological evaluation pave the way for further exploration into the therapeutic applications of compounds containing the 2,6-difluorobenzamido group (Jadhav et al., 2017).

Chemical Reactivity and Interactions

The chemical reactivity of the this compound structure can be inferred from studies on similar compounds. For example, the reaction of hexafluoropropene with 2-aminobenzamide, which shares a resemblance in the benzamide portion of the molecule, resulted in products explained by competitive cyclization, showcasing the complex chemical behavior and potential synthetic utility of such compounds (Nakai et al., 1977).